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Compound of Interest

Compound Name: 2-Bromo-1,4-dioxane

Cat. No.: B8561504

An In-depth Technical Guide to 2-Bromo-1,4-
dioxane

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-1,4-dioxane, with a focus on its core characteristics, available
experimental data, and safety considerations. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties

2-Bromo-1,4-dioxane is a halogenated heterocyclic ether. Its chemical structure consists of a
dioxane ring substituted with a bromine atom at the 2-position.

Molecular Formula: C4aH7BrO:2
Molecular Weight: 167.00 g/mol

CAS Number: 179690-41-6[1][2]

Physical and Chemical Properties

A comprehensive search for the specific physical properties of 2-Bromo-1,4-dioxane did not
yield quantitative data for its boiling point, melting point, density, or solubility. The available
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information is often for the isomeric compound, 2-(2-Bromoethyl)-1,3-dioxane, and care must
be taken to not misattribute these values.

For comparative purposes, the properties of the related compound 2-(2-Bromoethyl)-1,3-
dioxane (CAS: 33884-43-4) are provided in the table below. It is crucial to note that these
values do not belong to 2-Bromo-1,4-dioxane.

Property Value (for 2-(2-Bromoethyl)-1,3-dioxane)
Boiling Point 67-70 °C at 2.8 mmHg

Density 1.431 g/mL at 25 °C

Refractive Index n20/D 1.481

Solubility Soluble in ethanol

Synthesis and Reactivity
Synthesis of Related Dioxane Structures

Detailed experimental protocols for the synthesis of 2-Bromo-1,4-dioxane are not readily
available in the surveyed literature. However, the synthesis of the related compound, 2-(2-
Bromoethyl)-1,3-dioxane, is well-documented and can serve as a potential reference for
synthetic strategies.

A common method involves the reaction of an unsaturated aldehyde or ketone with a diol in the
presence of a halogenating agent. For instance, the synthesis of 2-(2-Bromoethyl)-1,3-dioxane
can be achieved by reacting acrolein with 1,3-propanediol in the presence of hydrogen
bromide.[3]

A generalized workflow for such a synthesis is depicted below:

Caption: Generalized workflow for the synthesis of brominated dioxane derivatives.

Reactivity

Information regarding the specific chemical reactivity of 2-Bromo-1,4-dioxane is limited.
However, based on its structure, the following reactivity patterns can be anticipated:
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e Nucleophilic Substitution: The bromine atom is a good leaving group, making the 2-position
susceptible to nucleophilic attack.

» Ring Opening: Under strong acidic or basic conditions, the dioxane ring may undergo
cleavage.

o Formation of Organometallic Reagents: The bromo group could potentially be used to form
Grignard or organolithium reagents, although the stability of such reagents would need to be
considered.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Bromo-1,4-dioxane is not
available in the public domain. For reference, the characteristic spectroscopic features of the
parent 1,4-dioxane ring are well-established.

e 1H NMR: In the proton NMR spectrum of 1,4-dioxane, all eight protons are chemically
equivalent and typically appear as a singlet around 3.7 ppm.[4] For 2-Bromo-1,4-dioxane,
the symmetry would be broken, leading to a more complex splitting pattern.

e 13C NMR: The carbon NMR spectrum of 1,4-dioxane shows a single peak at approximately
67 ppm. The introduction of a bromine atom would lead to a downfield shift for the carbon
atom at the 2-position and would result in four distinct signals for the carbon atoms in the
ring.

» IR Spectroscopy: The infrared spectrum of 1,4-dioxane is characterized by strong C-O-C
stretching vibrations in the region of 1100-1000 cm~1.[5][6] The presence of the C-Br bond in
2-Bromo-1,4-dioxane would introduce a characteristic stretching vibration at lower
wavenumbers.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Bromo-1,4-dioxane is not readily available.
Therefore, it should be handled with the precautions appropriate for a potentially hazardous
chemical. Based on the data for related brominated compounds and the parent 1,4-dioxane,
the following hazards should be considered[7][8][9][10]:
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o Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.
e [rritation: May cause skin, eye, and respiratory tract irritation.
o Flammability: The parent compound, 1,4-dioxane, is flammable.

» Peroxide Formation: Ethers like dioxane can form explosive peroxides upon storage and
exposure to air and light.

Recommended Handling Procedures:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.
o Store in a tightly sealed container in a cool, dry, and dark place.

o Check for peroxide formation before use, especially if the container has been opened
previously.

The logical relationship for handling potentially hazardous chemicals is outlined in the diagram
below:

Caption: A logical workflow for safe chemical handling procedures.

Applications in Research and Development

While specific applications for 2-Bromo-1,4-dioxane are not widely reported, brominated
dioxanes, in general, can serve as valuable intermediates in organic synthesis. The bromine
atom can be displaced by a variety of nucleophiles, allowing for the introduction of different
functional groups. This makes them useful building blocks for the synthesis of more complex
molecules, including potential pharmaceutical candidates.

Conclusion
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2-Bromo-1,4-dioxane is a chemical compound for which detailed experimental data is scarce
in publicly available literature. While its core properties can be inferred from its structure,
specific quantitative physical and chemical data remains to be fully characterized. Researchers
and scientists working with this compound should exercise caution and refer to the safety and
handling information for related compounds. Further research is needed to fully elucidate the
properties and potential applications of 2-Bromo-1,4-dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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